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Compound of Interest

Compound Name: 5-Bromoquinoline-8-thiol

Cat. No.: B15209225

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and potential
applications of 5-bromoquinoline-8-thiol as a versatile reagent in organic synthesis. Due to
the limited direct literature on this specific compound, this document presents a proposed
synthetic pathway and explores potential applications based on the known reactivity of related
8-mercaptoquinoline and bromoquinoline derivatives.

Introduction

5-Bromoquinoline-8-thiol is a bifunctional organosulfur compound incorporating both a
nucleophilic thiol group and a reactive aryl bromide. This unique combination of functional
groups makes it a promising building block for the synthesis of complex heterocyclic molecules,
ligands for catalysis, and potential pharmaceutical intermediates. The quinoline scaffold itself is
a well-established pharmacophore found in numerous bioactive compounds. The presence of a
thiol at the 8-position allows for strong chelation with metal ions, while the bromo group at the
5-position provides a handle for further molecular elaboration through various cross-coupling
reactions.

Proposed Synthesis of 5-Bromoquinoline-8-thiol

A direct, high-yielding synthesis of 5-bromoquinoline-8-thiol has not been extensively
reported. However, based on established methodologies for the synthesis of 8-
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mercaptoquinoline and the bromination of quinoline derivatives, a plausible multi-step synthetic
route is proposed.
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» To cite this document: BenchChem. [Application Notes and Protocols: 5-Bromoquinoline-8-
thiol in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15209225#5-bromoquinoline-8-thiol-as-a-reagent-in-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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